Cas no 61450-04-2 (2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-)
61450-04-2 structure
Product Name:2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-
CAS No:61450-04-2
MF:C7H12O3
MW:144.168382644653
CID:478907
PubChem ID:71395763
Update Time:2025-04-19
2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-
- methyl (2S)-2-methyloxolane-2-carboxylate
- DTXSID30817365
- 61450-04-2
-
- Inchi: 1S/C7H12O3/c1-7(6(8)9-2)4-3-5-10-7/h3-5H2,1-2H3/t7-/m0/s1
- InChI Key: CWJSQEOFZMFXDO-ZETCQYMHSA-N
- SMILES: O1CCC[C@]1(C(=O)OC)C
Computed Properties
- Exact Mass: 144.07866
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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